The spinning disk reactor: an example of a process intensification technology for polymers and particles

Polymer Chemistry Pub Date: 2012-07-03 DOI: 10.1039/C2PY20237A

Abstract

This review introduces the spinning disk reactor and emphasises its suitability for all aspects of polymer chemistry. The literature reviewed includes university theses, as well as key patent and openly published literature; it is not an exhaustive collation of the literature to date. The spinning disk reactor (SDR) is introduced in the context of process intensification (PI). The SDR is the apparatus which has the best mass and heat transfer characteristics of all typical chemical reactor types, while being flexible and economical (material and energy). It is inherently safer than traditional stirred tank reactors. The theory essential for the practical use of SDR is briefly summarised to emphasise the ease with which laboratory SDR experiments can be scaled up to produce commercial quantities. The use of SDR to produce well defined filler particles with simple (e.g. BaSO4) and reactive (Ag) precipitation reactions is discussed. In order to emphasise the general and facile utility of the SDR in all aspects of polymer chemistry, the literature available for polymer analogue (modification, e.g. hydrogenation) reactions is presented. Further, step-growth- (polyurethanes), chain-growth- (e.g. polystyrene) and condensation (e.g. polyesters) polymerisations are examined. UV-activated bulk, emulsion and solution polymerisations and co-polymerisations (acrylates) are also described. Some of the experiments described were carried out in the senior author's laboratory and as well as critically reviewing the available literature, a possible direction for future work is indicated.

Graphical abstract: The spinning disk reactor: an example of a process intensification technology for polymers and particles
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